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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)urea

Cat. No.: B109879 Get Quote

An In-Depth Technical Guide to 1-(3,4-Dichlorophenyl)urea

This guide provides a comprehensive overview of the molecular structure, chemical properties,

and biological significance of 1-(3,4-Dichlorophenyl)urea, a key metabolite of the herbicide

Diuron.

Molecular Structure and Chemical Formula
1-(3,4-Dichlorophenyl)urea, also known as (3,4-Dichlorophenyl)urea or DCPU, is a chemical

compound belonging to the phenylurea class.[1][2] It is recognized as a metabolite of the

widely used herbicide Diuron.[1][2]

The molecular formula for 1-(3,4-Dichlorophenyl)urea is C₇H₆Cl₂N₂O.[1][2] Its structure

consists of a urea group substituted with a 3,4-dichlorophenyl group.

Chemical Identifiers:

IUPAC Name: (3,4-dichlorophenyl)urea[2]

CAS Number: 2327-02-8[2]

InChI Key: CYESCLHCWJKRKM-UHFFFAOYSA-N
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The following table summarizes the key physicochemical properties of 1-(3,4-
Dichlorophenyl)urea.

Property Value Source

Molecular Weight 205.04 g/mol [1][2]

Melting Point 155.6-156.3 °C [3]

Boiling Point (Predicted) 302.2 ± 32.0 °C [3]

Density (Predicted) 1.534 g/cm³ [3]

Physical Form Solid [3]

Solubility
Slightly soluble in DMSO and

Methanol
[3]

Storage Temperature
2-8°C, sealed in a dry

environment
[3]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-(3,4-Dichlorophenyl)urea
are not readily available in the provided search results, a general synthetic route can be

inferred from standard organic chemistry principles and synthesis of similar urea compounds. A

plausible method involves the reaction of 3,4-dichloroaniline with a source of the urea carbonyl

group.

A common method for preparing phenylureas is by reacting the corresponding aniline with an

isocyanate or by heating an aniline salt with urea.[4] For instance, the synthesis of N-methyl-N-

chloromethylsulfonyl-N'-(3,4-dichlorophenyl)-urea involves reacting 3,4-dichlorophenyl

isocyanate with N-methyl-N-chloromethylsulfonyl-amine.[5]

Proposed Synthetic Workflow:

The following diagram illustrates a logical workflow for the synthesis of 1-(3,4-
Dichlorophenyl)urea.
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A proposed workflow for the synthesis of 1-(3,4-Dichlorophenyl)urea.

Biological Significance and Mechanism of Action
1-(3,4-Dichlorophenyl)urea is a primary metabolite of the herbicide Diuron (3-(3,4-

dichlorophenyl)-1,1-dimethylurea).[2] The formation of 1-(3,4-Dichlorophenyl)urea occurs

through the N-demethylation of Diuron and its intermediate metabolite, 1-(3,4-

dichlorophenyl)-3-methylurea (DCPMU).[6]

The herbicidal activity of Diuron and its phenylurea analogs stems from their ability to inhibit

photosynthesis.[7] Specifically, Diuron blocks the electron flow in Photosystem II (PSII) by

competing for the binding site of plastoquinone (QB).[7][8] This disruption of the photosynthetic

electron transport chain prevents the conversion of light energy into chemical energy in the

form of ATP and NADPH.[7]

Degradation Pathway of Diuron:

The following diagram illustrates the degradation of Diuron to 1-(3,4-Dichlorophenyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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